Cas no 895265-33-5 (methyl 3-(4-methylphenyl)(phenylcarbamoyl)methylsulfamoylthiophene-2-carboxylate)

• Product Name: methyl 3-(4-methylphenyl)(phenylcarbamoyl)methylsulfamoylthiophene-2-carboxylate
• CAS No: 895265-33-5
• MF: C₂₁H₂₀N₂O₅S₂
• MW: 444.523902893066
• CID: 5440287
• Update Time: 2025-06-08

methyl 3-(4-methylphenyl)(phenylcarbamoyl)methylsulfamoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• QVLNGWANUWJKQU-UHFFFAOYSA-N
• methyl 3-(4-methylphenyl)(phenylcarbamoyl)methylsulfamoylthiophene-2-carboxylate

• Inchi： 1S/C21H20N2O5S2/c1-15-8-10-17(11-9-15)23(14-19(24)22-16-6-4-3-5-7-16)30(26,27)18-12-13-29-20(18)21(25)28-2/h3-13H,14H2,1-2H3,(H,22,24)
• InChI Key： QVLNGWANUWJKQU-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(N(CC(NC1=CC=CC=C1)=O)C1=CC=C(C)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 3-(4-methylphenyl)(phenylcarbamoyl)methylsulfamoylthiophene-2-carboxylate

Methyl 3-(4-methylphenyl)(phenylcarbamoyl)methylsulfamoylthiophene-2-carboxylate (CAS No. 895265-33-5): A Comprehensive Overview

Methyl 3-(4-methylphenyl)(phenylcarbamoyl)methylsulfamoylthiophene-2-carboxylate (CAS No. 895265-33-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular architecture, combines a thiophene core with multiple functional groups, making it a versatile intermediate in the development of novel therapeutic agents. The presence of both carbamoyl and sulfamoyl moieties enhances its potential applications in medicinal chemistry, particularly in the design of molecules with enhanced binding affinity and metabolic stability.

The structural features of methyl 3-(4-methylphenyl)(phenylcarbamoyl)methylsulfamoylthiophene-2-carboxylate position it as a promising candidate for further exploration in drug discovery. The thiophene ring, a common scaffold in bioactive molecules, is known for its ability to modulate biological pathways through interactions with specific targets. In recent years, there has been a surge in research focused on thiophene derivatives due to their demonstrated efficacy in treating a variety of diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of a carbamoyl group and a sulfamoyl group provides multiple sites for chemical modification, allowing chemists to fine-tune the properties of the molecule. This flexibility is particularly valuable in the context of structure-activity relationship (SAR) studies, where subtle changes in the molecular structure can significantly impact biological activity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of methyl 3-(4-methylphenyl)(phenylcarbamoyl)methylsulfamoylthiophene-2-carboxylate, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the complex framework of this compound. These methods not only improve yield and purity but also offer opportunities for scalable synthesis, which is crucial for industrial applications.

The pharmacological potential of methyl 3-(4-methylphenyl)(phenylcarbamoyl)methylsulfamoylthiophene-2-carboxylate has been explored in several preclinical studies. Its ability to interact with biological targets suggests that it may have therapeutic effects comparable to existing drugs while potentially offering improved efficacy or reduced side effects. For instance, studies have indicated that thiophene derivatives can modulate enzyme activity and receptor binding, making them attractive candidates for treating conditions such as cancer and neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has shown promise in material science and agrochemical research. The unique electronic properties of the thiophene ring make it an excellent candidate for developing organic semiconductors and conductive polymers. Furthermore, its structural complexity allows for the creation of novel agrochemicals with enhanced pest resistance and environmental compatibility.

The synthesis and characterization of methyl 3-(4-methylphenyl)(phenylcarbamoyl)methylsulfamoylthiophene-2-carboxylate have been subjects of numerous scientific publications. Researchers have employed various spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), to elucidate its molecular structure. These studies have not only confirmed the identity of the compound but also provided insights into its reactivity and potential degradation pathways.

The future direction of research on this compound is likely to focus on optimizing synthetic routes and exploring new applications. As our understanding of biological systems continues to grow, there will be increasing demand for innovative molecules with tailored properties. Methyl 3-(4-methylphenyl)(phenylcarbamoyl)methylsulfamoylthiophene-2-carboxylate, with its rich structural diversity and functional versatility, is well-positioned to play a significant role in this evolving landscape.